Cas no 1173018-36-4 (Bis(2-chloroethyl)-13C4-amine Hydrochloride)

• Product Name: Bis(2-chloroethyl)-13C4-amine Hydrochloride
• CAS No: 1173018-36-4
• MF: C₄H₁₀Cl₃N
• MW: 182.458517551422
• CID: 5057640
• Update Time: 2025-05-21

Bis(2-chloroethyl)-13C4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT23538
• Bis(2-chloroethyl)-13C4-amine hydrochloride, 99 atom % 13C
• Bis(2-chloroethyl)-13C4-amine Hydrochloride

• Inchi： 1S/C4H9Cl2N.ClH/c5-1-3-7-4-2-6;/h7H,1-4H2;1H/i1+1,2+1,3+1,4+1;
• InChI Key： YMDZDFSUDFLGMX-UJNKEPEOSA-N
• SMILES： Cl[13CH2][13CH2]N[13CH2][13CH2]Cl.Cl

Computed Properties

• Exact Mass: 181.001302 g/mol
• Monoisotopic Mass: 181.001302 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 182.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on Bis(2-chloroethyl)-13C4-amine Hydrochloride

Bis(2-chloroethyl)-13C4-amine Hydrochloride: A Comprehensive Overview

Bis(2-chloroethyl)-13C4-amine hydrochloride, also known by its CAS number 1173018-36-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique properties and potential applications in various industries. The name itself highlights key structural features: the "bis(2-chloroethyl)" portion indicates two chloroethyl groups attached to a central amine, while the "13C4" suffix signifies the presence of four carbon atoms labeled with carbon-13 isotopes. The hydrochloride form suggests that it exists as a salt with hydrochloric acid.

Recent advancements in isotopic labeling techniques have brought Bis(2-chloroethyl)-13C4-amine hydrochloride into the spotlight. Researchers have utilized its carbon-13 labeling to study molecular dynamics and reaction mechanisms with unprecedented precision. For instance, studies published in Journal of Physical Chemistry have demonstrated how this compound can serve as a valuable tool in nuclear magnetic resonance (NMR) spectroscopy, enabling detailed insights into molecular interactions and structural changes under varying conditions.

The synthesis of Bis(2-chloroethyl)-13C4-amine hydrochloride involves a multi-step process that begins with the chlorination of ethylene oxide, followed by subsequent amine functionalization. The incorporation of carbon-13 isotopes is achieved through controlled chemical reactions, ensuring high isotopic purity. This meticulous synthesis process underscores the compound's value as a highly specific reagent in both academic research and industrial applications.

In terms of applications, Bis(2-chloroethyl)-13C4-amine hydrochloride has found utility in several areas. In pharmaceutical research, it serves as a tracer molecule to study drug metabolism and pharmacokinetics. Its ability to remain stable under physiological conditions makes it an ideal candidate for in vivo studies. Additionally, in materials science, this compound is employed as a precursor for synthesizing advanced polymers and materials with tailored properties.

Recent studies have also explored the environmental impact of Bis(2-chloroethyl)-13C4-amine hydrochloride. Research published in Environmental Science & Technology highlights its biodegradability under specific conditions, offering insights into its potential use in sustainable chemical processes. Furthermore, its low toxicity profile has been confirmed through rigorous testing, making it suitable for use in sensitive environments.

The demand for Bis(2-chloroethyl)-13C4-amine hydrochloride continues to grow due to its versatility and unique properties. As researchers uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings. Its integration into cutting-edge technologies promises to drive innovation across multiple disciplines.